N-(3-chloro-4-methylphenyl)-2-((1-ethyl-1H-indol-3-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(1-ethylindol-3-yl)sulfanylacetamide
• InChI: InChI=1S/C19H19ClN2OS/c1-3-22-11-18(15-6-4-5-7-17(15)22)24-12-19(23)21-14-9-8-13(2)16(20)10-14/h4-11H,3,12H2,1-2H3,(H,21,23)
• InChI Key: NKXQVVHXXRFDOK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C2=CC=CC=C21)SCC(=O)NC3=CC(=C(C=C3)C)Cl
• Molecular Formula: C19H19ClN2OS
• Molecular Weight: 358.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-((1-ethyl-1H-indol-3-yl)thio)acetamide, also known as CMI-977, is a synthetic compound that has been extensively studied for its potential therapeutic effects. This compound is known to have anti-inflammatory and immunomodulatory properties, making it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Research into chloroacetamide herbicides like acetochlor, alachlor, butachlor, and metolachlor has revealed insights into their metabolism in human and rat liver microsomes, highlighting the carcinogenic potential of these compounds and the metabolic pathways involved. This area of study is crucial for understanding the environmental and health impacts of these widely used agricultural chemicals (Coleman, Linderman, Hodgson, & Rose, 2000).

Initial Metabolism in Plants

The metabolism of acetochlor in both tolerant and susceptible plants provides a foundation for investigating selective toxicity mechanisms. Such research is vital for developing safer and more effective herbicidal formulations (Breaux, 1987).

Synthesis and Evaluation of Anticancer Agents

The synthesis of thiazole derivatives, including those with acetamide components, and their evaluation as anticancer agents represent a significant application in medicinal chemistry. These compounds' selective cytotoxicity against cancer cell lines underscores the potential for developing novel therapeutics (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Chemoselective Acetylation

The chemoselective acetylation of aminophenol to form acetamide intermediates is another area of research relevance. This process, essential for the synthesis of antimalarial drugs, illustrates the importance of acetamide compounds in pharmaceutical manufacturing (Magadum & Yadav, 2018).

Antioxidant Properties

The exploration of antioxidant properties in indole acetamide derivatives highlights the compound's potential in developing new antioxidant agents. This research direction is promising for creating compounds that can mitigate oxidative stress-related diseases (Gopi & Dhanaraju, 2020).